Cas no 143381-79-7 (Benzonitrile, 2-(5-methyl-2-benzofuranyl)-)

• Product Name: Benzonitrile, 2-(5-methyl-2-benzofuranyl)-
• CAS No: 143381-79-7
• MF: C₁₆H₁₁NO
• MW: 233.264643907547
• MDL: MFCD31652438
• CID: 3743100
• PubChem ID: 15680844
• Update Time: 2025-06-08

Benzonitrile, 2-(5-methyl-2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(5-methyl-2-benzofuranyl)-
• 2-(5-methylbenzofuran-2-yl)benzonitrile(WXC05923)
• 2-(5-methylbenzofuran-2-yl)benzonitrile
• OACAGQBRVQSDKA-UHFFFAOYSA-N
• CS-0080104
• SCHEMBL8481860
• DB-408298
• AS-64282
• 2-(5-Methyl-2-benzofuranyl)benzonitrile
• 2-(5-methyl-1-benzofuran-2-yl)benzonitrile
• AKOS037645862
• 2-(2-Cyanophenyl)-5-methylbenzofuran
• MFCD31652438
• 143381-79-7

• MDL： MFCD31652438
• Inchi： 1S/C16H11NO/c1-11-6-7-15-13(8-11)9-16(18-15)14-5-3-2-4-12(14)10-17/h2-9H,1H3
• InChI Key： OACAGQBRVQSDKA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C#N)=CC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 233.084063974g/mol
• Monoisotopic Mass: 233.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 36.9Ų

Additional information on Benzonitrile, 2-(5-methyl-2-benzofuranyl)-

Recent Advances in the Study of Benzonitrile, 2-(5-methyl-2-benzofuranyl)- (CAS: 143381-79-7) in Chemical Biology and Pharmaceutical Research

Benzonitrile, 2-(5-methyl-2-benzofuranyl)- (CAS: 143381-79-7) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzofuran and benzonitrile moieties, has been the subject of numerous studies aimed at exploring its biological activity, synthetic pathways, and therapeutic potential. The unique structural features of this molecule make it a promising candidate for drug development, particularly in the areas of oncology, neurology, and infectious diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of Benzonitrile, 2-(5-methyl-2-benzofuranyl)-. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against specific kinase enzymes involved in cancer cell proliferation. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its target proteins. Their findings suggest that Benzonitrile, 2-(5-methyl-2-benzofuranyl)- could serve as a lead compound for the development of novel kinase inhibitors.

In addition to its potential anticancer properties, Benzonitrile, 2-(5-methyl-2-benzofuranyl)- has also been investigated for its neuroprotective effects. A study published in ACS Chemical Neuroscience (2022) reported that this compound could modulate the activity of neurotransmitter receptors, thereby offering potential therapeutic benefits for neurodegenerative disorders such as Alzheimer's disease. The study utilized electrophysiological recordings and behavioral assays to validate the compound's efficacy in animal models, providing compelling evidence for its neuroprotective capabilities.

The synthetic pathways for Benzonitrile, 2-(5-methyl-2-benzofuranyl)- have also been a focal point of recent research. A paper in Organic Letters (2023) described a novel, high-yield synthesis method that employs palladium-catalyzed cross-coupling reactions. This approach not only improves the efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. Such advancements in synthetic chemistry are critical for scaling up production and facilitating further pharmacological studies.

Despite these promising findings, challenges remain in the development of Benzonitrile, 2-(5-methyl-2-benzofuranyl)- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Future research directions may include structural optimization to enhance the compound's pharmacokinetic properties and the exploration of its synergistic effects with existing drugs.

In conclusion, Benzonitrile, 2-(5-methyl-2-benzofuranyl)- (CAS: 143381-79-7) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in synthetic methodologies, underscore its potential as a valuable tool for drug discovery. Continued research efforts will be essential to fully realize its therapeutic applications and overcome existing limitations.